Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0013970 O-[N-Acetyl-alpha-neuraminyl-(2->6)-N-acetyl-alpha-D-galactosaminyl]-L-serine 114661-01-7 C₂₂H₃₇N₃O₁₆
VC0013976 2,5-Dioxopyrrolidin-1-yl palmitate 14464-31-4 C20H35NO4
VC0014003 1-Methyl-5-(pyridin-2-yl)pyrrolidin-2-one 147732-31-8 C10H12N2O
VC0013989 N-[3',6'-Bis(dimethylamino)-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl]-2-iodoacetamide 159435-00-4 C26H24IN3O4
VC0013967 9H-Purin-2-amine, 6-chloro-9-beta-D-ribofuranosyl- 2004-07-1 C₁₀H₁₂ClN₅O₄
VC0013982 9,10-Dibromoanthracene-2-sulfonyl Chloride 210174-74-6 C14H7Br2ClO2S
VC0013979 N-[(3S,6S,12R,15S,19S)-3-Benzyl-12-ethyl-4,16-dimethyl-2,5,11,14,18,21,24-heptaoxo-19-phenyl-17-oxa-1,4,10,13,20-pentazatricyclo[20.4.0.06,10]hexacosan-15-yl]-3-hydroxypyridine-2-carboxamide 23152-29-6 C43H49N7O10
VC0013994 4-Methylumbelliferyl 3-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside 296776-06-2 C22H28O12
VC0014002 N-(Tetradecanoyl)-sphing-4-enine 34227-72-0 C32H63NO3
VC0013990 2-Iodo Adenosine 35109-88-7 C10H12IN5O4
VC0013995 4-Methylumbelliferyl 4-O-(α-L-Fucopyranosyl)-β-D-galactopyranoside 383160-15-4 C₂₂H₂₈O₁₂
VC0013966 N-Nitroso-N-methyl-3-aminopropionic Acid, Methyl Ester 383417-47-8 C5H10N2O3
VC0013980 N’-Nitrosopentyl-(2-picolyl)amine 383417-48-9 C11H17N3O
VC0013978 Bevonium Methyl Sulfate 5205-82-3 C23H31NO7S
VC0014004 Dibenzylphosphoryl Chloride, [95per cent], in benzene - ~10per cent w/v 538-37-4 C14H14ClO3P
VC0013972 6-Chloropurine-9-β-D-ribofuranoside 5399-87-1 C10H11ClN4O4
VC0013984 Dimethylbis(α-bromoisopropyl)silane 55644-08-1 C8H18Br2Si
VC0013992 4-Hydroxy-1-(3-pyridyl)-1-butanone 59578-62-0 C9H11NO2
VC0013991 Gentamicin C2a sulfate 59751-72-3 C20H41N5O7
VC0013985 (-)-(2R,5R)-2,5-Dimethylpyrrolidine, Hydrochloride, 90per cent (contains meso-isomer) 70144-18-2 C6H14ClN
VC0013974 N-5-Carboxypentyl-1-deoxynojirimycin 79206-51-2 C12H23NO6
VC0013987 4-O-α-D-Glucopyranosylmoranoline 80312-32-9 C12H23NO9
VC0014001 N-4-(2,3-Bis(bis(carboxymethyl)amino)propyl)phenyl bromoacetamide 81677-64-7 C19H24BrN3O9
VC0013977 3-(1-Ethyl-2-pyrrolidinyl)pyridine 86900-39-2 C11H16N2
VC0013999 (E)-α-Hydroxy Tamoxifen 97151-02-5 C26H29NO2